5-amino-1-[6-(3-isopropyl-5-methylphenoxy)-2-phenyl-4-pyrimidinyl]-3-methyl-1H-pyrazole-4-carbonitrile

• Molecular Formula: C25H24N6O
• Molecular Weight: 424.5 g/mol
• IUPAC Name: 5-amino-3-methyl-1-[6-(3-methyl-5-propan-2-ylphenoxy)-2-phenylpyrimidin-4-yl]pyrazole-4-carbonitrile
• InChI: InChI=1S/C25H24N6O/c1-15(2)19-10-16(3)11-20(12-19)32-23-13-22(31-24(27)21(14-26)17(4)30-31)28-25(29-23)18-8-6-5-7-9-18/h5-13,15H,27H2,1-4H3
• InChI Key: HQBQYMLKBHISQD-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC(=C1)OC2=NC(=NC(=C2)N3C(=C(C(=N3)C)C#N)N)C4=CC=CC=C4)C(C)C

Description

5-amino-1-[6-(3-isopropyl-5-methylphenoxy)-2-phenyl-4-pyrimidinyl]-3-methyl-1H-pyrazole-4-carbonitrile is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is commonly referred to as a pyrazole-based kinase inhibitor, and it has been shown to have a number of interesting biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 5-amino-1-[6-(3-isopropyl-5-methylphenoxy)-2-phenyl-4-pyrimidinyl]-3-methyl-1H-pyrazole-4-carbonitrile is complex and not fully understood. However, it is believed to work by binding to specific kinases and inhibiting their activity. This disruption of kinase activity can have downstream effects on cell signaling pathways, leading to changes in cell behavior and potentially therapeutic effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are varied and depend on the specific kinases that are inhibited. Some of the potential effects include changes in cell proliferation, migration, and survival. Additionally, this compound has been shown to have anti-inflammatory effects and may be useful in treating inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of 5-amino-1-[6-(3-isopropyl-5-methylphenoxy)-2-phenyl-4-pyrimidinyl]-3-methyl-1H-pyrazole-4-carbonitrile for lab experiments is its specificity for certain kinases. This allows researchers to selectively inhibit specific pathways and study their effects. However, this specificity can also be a limitation, as it may not be effective against all kinases that are involved in a particular disease or pathway.

Future Directions

There are many potential future directions for research on 5-amino-1-[6-(3-isopropyl-5-methylphenoxy)-2-phenyl-4-pyrimidinyl]-3-methyl-1H-pyrazole-4-carbonitrile. One area of interest is the development of more specific inhibitors that can target a wider range of kinases. Additionally, there is interest in exploring the potential of this compound in treating a variety of diseases, including cancer and inflammatory diseases. Finally, there is ongoing research into the mechanisms of action of this compound, which may lead to a better understanding of its potential applications.

Synthesis Methods

The synthesis of 5-amino-1-[6-(3-isopropyl-5-methylphenoxy)-2-phenyl-4-pyrimidinyl]-3-methyl-1H-pyrazole-4-carbonitrile is a complex process that involves several steps. The first step involves the preparation of 3-methyl-1H-pyrazole-4-carboxylic acid, which is then converted into 3-methyl-1H-pyrazole-4-carboxamide. This intermediate compound is then reacted with 6-(3-isopropyl-5-methylphenoxy)-2-phenyl-4-pyrimidinamine to produce the final product.

Scientific Research Applications

5-amino-1-[6-(3-isopropyl-5-methylphenoxy)-2-phenyl-4-pyrimidinyl]-3-methyl-1H-pyrazole-4-carbonitrile has been extensively studied for its potential applications in scientific research. One of the main areas of interest is its potential as a kinase inhibitor. Kinases are enzymes that play a critical role in cell signaling pathways, and they have been implicated in a variety of diseases, including cancer. By inhibiting specific kinases, it is possible to disrupt these signaling pathways and potentially treat these diseases.